6-Isopropyl-1H-benzo[d][1,3]oxazine-2,4-dione

• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 6-propan-2-yl-1H-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C11H11NO3/c1-6(2)7-3-4-9-8(5-7)10(13)15-11(14)12-9/h3-6H,1-2H3,(H,12,14)
• InChI Key: VRSKKPLNLBGLJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)NC(=O)OC2=O

Description

6-Isopropyl-1H-benzo[d][1,3]oxazine-2,4-dione is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-5-isopropylbenzoic acid (30. g, 16.7 mmol) and ethyl chloroformate (1.75 mL, 18.4 mmol) in dioxane (20 mL) was heated under reflux for 2 h. After cooling, acetyl chloride (1.4 mL) was added and heating under reflux continued for another 3 h. After cooling, the mixture was evaporated and the resulting solid digested with tert-butyl methyl ether: heptane (1:1, 20 mL) by heating under reflux for 1 h. The soild was then filtered off and washed with tert-butyl methyl ether: heptane (1:1, 10 mL). Yield 3.1 g (89%). m/z 204 (M—H−).